Cas no 2138003-28-6 (N-(4-aminocyclopent-1-en-1-yl)methyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine)
N-(4-aminocyclopent-1-en-1-yl)methyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- N-(4-aminocyclopent-1-en-1-yl)methyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine
- EN300-1131248
- 2138003-28-6
- N-[(4-aminocyclopent-1-en-1-yl)methyl]-1-(azetidin-3-yl)-1H-pyrazol-5-amine
-
- Inchi: 1S/C12H19N5/c13-10-2-1-9(5-10)6-15-12-3-4-16-17(12)11-7-14-8-11/h1,3-4,10-11,14-15H,2,5-8,13H2
- InChI Key: YIEUOIWXIWBHHL-UHFFFAOYSA-N
- SMILES: N1CC(C1)N1C(=CC=N1)NCC1=CCC(C1)N
Computed Properties
- Exact Mass: 233.16404563g/mol
- Monoisotopic Mass: 233.16404563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 67.9Ų
N-(4-aminocyclopent-1-en-1-yl)methyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1131248-0.05g |
N-[(4-aminocyclopent-1-en-1-yl)methyl]-1-(azetidin-3-yl)-1H-pyrazol-5-amine |
2138003-28-6 | 95% | 0.05g |
$1344.0 | 2023-10-26 | |
| Enamine | EN300-1131248-0.1g |
N-[(4-aminocyclopent-1-en-1-yl)methyl]-1-(azetidin-3-yl)-1H-pyrazol-5-amine |
2138003-28-6 | 95% | 0.1g |
$1408.0 | 2023-10-26 | |
| Enamine | EN300-1131248-0.25g |
N-[(4-aminocyclopent-1-en-1-yl)methyl]-1-(azetidin-3-yl)-1H-pyrazol-5-amine |
2138003-28-6 | 95% | 0.25g |
$1472.0 | 2023-10-26 | |
| Enamine | EN300-1131248-0.5g |
N-[(4-aminocyclopent-1-en-1-yl)methyl]-1-(azetidin-3-yl)-1H-pyrazol-5-amine |
2138003-28-6 | 95% | 0.5g |
$1536.0 | 2023-10-26 | |
| Enamine | EN300-1131248-1.0g |
N-[(4-aminocyclopent-1-en-1-yl)methyl]-1-(azetidin-3-yl)-1H-pyrazol-5-amine |
2138003-28-6 | 1g |
$1599.0 | 2023-06-09 | ||
| Enamine | EN300-1131248-2.5g |
N-[(4-aminocyclopent-1-en-1-yl)methyl]-1-(azetidin-3-yl)-1H-pyrazol-5-amine |
2138003-28-6 | 95% | 2.5g |
$3136.0 | 2023-10-26 | |
| Enamine | EN300-1131248-5.0g |
N-[(4-aminocyclopent-1-en-1-yl)methyl]-1-(azetidin-3-yl)-1H-pyrazol-5-amine |
2138003-28-6 | 5g |
$4641.0 | 2023-06-09 | ||
| Enamine | EN300-1131248-10.0g |
N-[(4-aminocyclopent-1-en-1-yl)methyl]-1-(azetidin-3-yl)-1H-pyrazol-5-amine |
2138003-28-6 | 10g |
$6882.0 | 2023-06-09 | ||
| Enamine | EN300-1131248-1g |
N-[(4-aminocyclopent-1-en-1-yl)methyl]-1-(azetidin-3-yl)-1H-pyrazol-5-amine |
2138003-28-6 | 95% | 1g |
$1599.0 | 2023-10-26 | |
| Enamine | EN300-1131248-5g |
N-[(4-aminocyclopent-1-en-1-yl)methyl]-1-(azetidin-3-yl)-1H-pyrazol-5-amine |
2138003-28-6 | 95% | 5g |
$4641.0 | 2023-10-26 |
N-(4-aminocyclopent-1-en-1-yl)methyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on N-(4-aminocyclopent-1-en-1-yl)methyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine
Introduction to N-(4-aminocyclopent-1-en-1-yl)methyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine (CAS No. 2138003-28-6)
N-(4-aminocyclopent-1-en-1-ylmethyl)-1-(azetidin-3-yl)-1H-pyrazol-5-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2138003-28-6, represents a fascinating blend of structural complexity and potential biological activity. Its molecular architecture incorporates several key pharmacophoric elements, including an aminocyclopentene moiety and an azetidine ring, which are known to contribute to its unique chemical and biological properties.
The aminocyclopentene component of this molecule is particularly noteworthy, as it has been implicated in various pharmacological contexts. This structural motif is often associated with enhanced binding affinity and selectivity, making it a valuable scaffold for the development of novel therapeutic agents. In particular, the presence of the amino group at the 4-position of the cyclopentene ring adds a layer of functional diversity, enabling further derivatization and modification to tailor its pharmacological profile.
Complementing the aminocyclopentene moiety, the azetidine ring in N-(4-aminocyclopent-1-en-1-ylmethyl)-1-(azetidin-3-yl)-1H-pyrazol-5-amine introduces another critical pharmacophoric element. Azetidine derivatives are well-documented for their role in modulating various biological pathways, including enzyme inhibition and receptor interaction. The integration of this ring into the molecular framework suggests that this compound may exhibit multifaceted biological activities, potentially making it a promising candidate for further investigation in drug discovery.
The pyrazole core of the compound further enriches its structural complexity and functional potential. Pyrazole derivatives are extensively studied in medicinal chemistry due to their broad spectrum of biological activities, ranging from anti-inflammatory to antiviral effects. The specific arrangement of atoms within the pyrazole ring, combined with the adjacent azetidine and aminocyclopentene moieties, likely contributes to the compound's unique interaction profile with biological targets.
In recent years, there has been growing interest in exploring heterocyclic compounds for their therapeutic potential. The combination of cycloalkene, azetidine, and pyrazole moieties in N-(4-aminocyclopent-1-en-1-ylmethyl)-1-(azetidin-3-yl)-1H-pyrazol-5-amine positions it as a candidate for further investigation in this emerging field. Researchers have been particularly keen on developing new scaffolds that can interact selectively with biological targets, and this compound offers a promising starting point for such endeavors.
The synthesis of N-(4-aminocyclopent-1-en-1-ylmethyl)-1-(azetidin-3-yl)-1H-pyrazol-5-amine
The potential biological activity of this compound has not gone unnoticed by the scientific community. Preliminary studies suggest that it may exhibit properties relevant to several therapeutic areas. For instance, its structural features could make it a viable candidate for inhibiting certain enzymes or modulating receptor activity. These findings are particularly exciting given the ongoing efforts to develop new treatments for various diseases.
The investigation into N-(4-amino-cyclopentene)methyl derivatives has been an active area of research due to their perceived potential in drug development. The cyclopentene ring system is known for its ability to adopt chair conformations that can interact favorably with biological targets. Additionally, the presence of an amino group provides a site for further functionalization, allowing for the creation of analogs with tailored properties.
The azetidine component brings its own set of advantages to the molecular design. Azetidine derivatives have been explored for their ability to interact with proteins in ways that can modulate biological processes. This makes them attractive candidates for developing drugs that target specific protein pathways involved in disease.
The pyrazole moiety further enhances the compound's potential as a therapeutic agent. Pyrazoles are known for their versatility in drug design due to their ability to form hydrogen bonds and participate in hydrophobic interactions. These properties make them valuable scaffolds for creating molecules that can bind tightly to biological targets.
In conclusion, N-(4-amino-cyclo-pentenyl)methyl-1-(azeti-din-3-il)) -1H-pyrazol-5-amine (CAS No.2138003-28--6) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of pharmacophoric elements suggests significant potential for further exploration in drug discovery and development. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that N-(N-(4-amino-cyclo-pentenyl)methyl)-1-(azeti-din-3-il)) - 5-amine will play an increasingly important role in addressing unmet medical needs.
2138003-28-6 (N-(4-aminocyclopent-1-en-1-yl)methyl-1-(azetidin-3-yl)-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)